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Introduction
Anhydrous disodium oxalate (Na₂C₂O₄), also known as sodium oxalate, is the sodium salt of

oxalic acid. It is a white, crystalline, odorless solid that serves as a crucial reagent in various

chemical applications.[1] Its utility spans from being a primary standard in analytical chemistry

for standardizing strong oxidizing agents like potassium permanganate to its use in

metallurgical processes and the manufacturing of specialty chemicals.[2][3] Understanding its

chemical properties is paramount for its effective and safe utilization in research and

development. This guide provides a comprehensive overview of the key chemical properties of

anhydrous disodium oxalate, complete with quantitative data, detailed experimental protocols,

and visual representations of its chemical behavior.

Physical and Chemical Properties
Anhydrous disodium oxalate is a stable, non-volatile salt with a defined set of physical and

chemical characteristics.[2] A summary of its key properties is presented in the table below.
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Property Value References

Molecular Formula Na₂C₂O₄ [1]

Molar Mass 134.00 g/mol [4][5]

Appearance White crystalline solid/powder [1][4][5]

Odor Odorless [1][4]

Density 2.34 g/cm³ [1][6]

Melting Point
Decomposes above 290 °C

(starts decomposing)
[1][7]

Decomposition Temperature
Begins at 290 °C, complete

between 750-800°C
[1][7][8]

Solubility in Water

2.69 g/100 mL (0 °C)3.7 g/100

mL (20 °C)6.25 g/100 mL (100

°C)

[1]

Solubility in Organic Solvents
Insoluble in ethanol and diethyl

ether
[1]

Hygroscopicity Hygroscopic [2][4]

pH of Aqueous Solution Basic [9]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-1318 kJ/mol [1]

Reactivity and Chemical Behavior
Thermal Decomposition
Anhydrous disodium oxalate is thermally stable up to 290 °C, above which it decomposes into

sodium carbonate (Na₂CO₃) and carbon monoxide (CO).[1][7][10] The decomposition is

complete between 750 °C and 800 °C.[7] The primary decomposition reaction is as follows:

Na₂C₂O₄(s) → Na₂CO₃(s) + CO(g)[1][10]
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Figure 1: Thermal Decomposition of Anhydrous Disodium Oxalate.

Reducing Agent
Anhydrous disodium oxalate acts as a reducing agent.[1][2] Its most notable application in this

regard is the standardization of potassium permanganate (KMnO₄) solutions in an acidic

medium.[1][10][11] The oxalate ion is oxidized to carbon dioxide, while the permanganate ion is

reduced to manganese(II) ion.

The overall balanced chemical equation for this redox reaction is:

5 Na₂C₂O₄ + 2 KMnO₄ + 8 H₂SO₄ → K₂SO₄ + 5 Na₂SO₄ + 2 MnSO₄ + 10 CO₂ + 8 H₂O[1][10]

[12]

This reaction is autocatalytic, meaning one of the products, Mn²⁺, acts as a catalyst, increasing

the reaction rate as it is formed.[13]

Basicity in Aqueous Solution
When dissolved in water, disodium oxalate forms a basic solution.[9] This is due to the

hydrolysis of the oxalate ion (C₂O₄²⁻), which is the conjugate base of the weak acid, oxalic

acid. The oxalate ion reacts with water to produce the hydrogen oxalate ion (HC₂O₄⁻) and

hydroxide ions (OH⁻), leading to an increase in the pH of the solution.[9]

C₂O₄²⁻(aq) + H₂O(l) ⇌ HC₂O₄⁻(aq) + OH⁻(aq)[9]

Experimental Protocols
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Determination of Decomposition Temperature
(Thermogravimetric Analysis - TGA)
Objective: To determine the temperature at which anhydrous disodium oxalate begins to

decompose and to characterize its thermal stability.

Methodology: This procedure is based on the principles outlined in standard test methods such

as ASTM E1641 and ASTM E2550 for determining decomposition kinetics and thermal stability

by thermogravimetry.[5][6][14]

Apparatus:

Thermogravimetric Analyzer (TGA)

Analytical balance

Sample pans (e.g., platinum or alumina)

Inert purge gas (e.g., nitrogen, 99.99% purity)

Procedure:

Sample Preparation: A small, representative sample of anhydrous disodium oxalate (typically

5-10 mg) is accurately weighed into a tared TGA sample pan.

Instrument Setup: The TGA is calibrated for mass and temperature. The sample pan is

placed on the TGA balance.

Experimental Conditions: The sample is heated in a controlled atmosphere, typically under a

continuous flow of an inert gas like nitrogen (e.g., at a flow rate of 20-50 mL/min), to prevent

oxidative decomposition.

Heating Program: The sample is heated at a constant rate (e.g., 10 °C/min) over a specified

temperature range (e.g., from ambient temperature to 900 °C).[15]

Data Acquisition: The mass of the sample is continuously monitored and recorded as a

function of temperature.
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Data Analysis: The resulting TGA curve (mass vs. temperature) is analyzed to determine the

onset temperature of decomposition, which is the temperature at which a significant mass

loss begins. The derivative of the TGA curve (DTG curve) can be used to identify the

temperature of the maximum rate of decomposition.

Standardization of Potassium Permanganate Solution
Objective: To accurately determine the concentration of a potassium permanganate solution

using anhydrous disodium oxalate as a primary standard.

Methodology: This protocol is a standard procedure in analytical chemistry.[3][4][11]

Apparatus:

Buret, 50 mL

Pipette, 25 mL

Erlenmeyer flask, 250 mL

Hot plate

Analytical balance

Thermometer

Reagents:

Anhydrous disodium oxalate (primary standard grade), dried at 105-110 °C.[4]

Potassium permanganate solution (approx. 0.02 M)

Dilute sulfuric acid (e.g., 1 M)

Procedure:

Preparation of Sodium Oxalate Solution: Accurately weigh approximately 0.25-0.30 g of dried

anhydrous disodium oxalate and transfer it to a 250 mL Erlenmeyer flask.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.hiranuma.com/en/product/titr/app/pdf/O8.pdf
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_4.pdf
https://nvlpubs.nist.gov/nistpubs/jres/15/jresv15n5p493_a1b.pdf
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_4.pdf
https://www.titrations.info/permanganate-titration-standardization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Add approximately 100 mL of deionized water and 60 mL of 1 M sulfuric acid to

the flask and swirl to dissolve the solid.[1]

Heating: Gently heat the solution to 60-70 °C.[1][4] It is important to maintain the

temperature above 60 °C throughout the titration to ensure a rapid reaction.[1]

Titration: Titrate the hot oxalate solution with the potassium permanganate solution from the

buret. The purple permanganate solution will be decolorized as it is added to the flask. The

initial portions of the titrant may react slowly, but the rate will increase as Mn²⁺ is formed.

Endpoint Determination: Continue the titration until a faint, persistent pink color is observed

in the solution, indicating that all the oxalate has been consumed and there is a slight excess

of permanganate. This pink color should persist for at least 30 seconds.[1][4]

Calculation: The molarity of the potassium permanganate solution is calculated based on the

mass of sodium oxalate used, the volume of permanganate solution added, and the

stoichiometry of the reaction.
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Figure 2: Experimental Workflow for Standardization of KMnO₄.

Determination of Aqueous Solubility (Isothermal Shake-
Flask Method)
Objective: To determine the solubility of anhydrous disodium oxalate in water at a specific

temperature.
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Methodology: The isothermal shake-flask method is a widely accepted technique for

determining the equilibrium solubility of a solid in a liquid.[16][17]

Apparatus:

Constant temperature water bath or incubator with shaking capabilities

Conical flasks with stoppers

Analytical balance

Filtration apparatus (e.g., syringe filters with appropriate membrane)

Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., titrator, ion chromatograph)

Procedure:

Sample Preparation: An excess amount of anhydrous disodium oxalate is added to a known

volume of deionized water in a conical flask. The excess solid ensures that a saturated

solution is formed.

Equilibration: The flask is securely stoppered and placed in a constant temperature shaker

bath set to the desired temperature (e.g., 20 °C). The mixture is agitated for a sufficient

period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and

undissolved solid.

Phase Separation: After equilibration, the agitation is stopped, and the flask is allowed to

stand in the constant temperature bath to allow the excess solid to settle. A sample of the

supernatant (the saturated solution) is carefully withdrawn, ensuring no solid particles are

included. This is typically achieved by filtration through a membrane filter that has been pre-

equilibrated at the same temperature.

Quantification: A known volume of the clear, saturated solution is accurately diluted. The

concentration of the oxalate ion in the diluted solution is then determined using a suitable
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analytical method, such as titration with a standardized potassium permanganate solution or

ion chromatography.

Calculation: The solubility is calculated from the determined concentration and the dilution

factor, and is typically expressed in g/100 mL or mol/L.

Conclusion
Anhydrous disodium oxalate is a well-characterized chemical with a range of important

applications, particularly in analytical chemistry. Its key chemical properties, including its

thermal decomposition behavior and its role as a reducing agent, are well-established. The

experimental protocols provided in this guide offer a framework for the accurate determination

of its fundamental properties, ensuring its reliable use in scientific research and development.

Adherence to these detailed methodologies is crucial for obtaining high-quality, reproducible

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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